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Question
Category

Specific Question Evidence-Based Answer & Key Considerations

Preclinical
Design

What is a key efficacy

endpoint for in vivo
cough models?

Cumulative cough count reduction; achieve >90%

suppression in Guinea pigs with 30 mg/kg (i.p.) below
NOAEL (37 mg/kg) [1].

Preclinical
Design

How to mitigate
respiratory depression

risk?

Ifenprodil demonstrated no respiratory depression at
efficacious doses (vs. codeine/baclofen) [1]. Monitor basal

respiratory rates.

Clinical
Translation

What are common

clinical dosing regimens?

RCC (Phase 2b): 40, 80, 120 mg TID (oral) [1].

Methamphetamine Dependence: 60 mg/day or 120
mg/day (oral) [2].

Clinical
Translation

What are recommended
primary clinical

endpoints?

Refractory Chronic Cough (RCC): 24-hour cough
frequency (VitaloJAK monitor) [1]. Substance Use
Disorder: Abstinence, craving scales (NRS), relapse risk
(SRRS) [2].

Safety &
Tolerability

What is the known safety
profile?

Clinical data confirms safety in patients for up to 84 days;
lacks serious AEs of non-selective NMDA blockers [2]. No

accumulation upon repeated administration [3].
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Bioanalysis What techniques

quantify Ifenprodil in
plasma?

LC-MS/MS: LLOQ of 0.2 ng/mL, linear 0.2-50 ng/mL in

human plasma [3]. RP-HPLC: LLOQ of 200 ng/mL, linear
200-4000 ng/mL in rat plasma [4].

Experimental Protocols & Methodologies

1. Preclinical In Vivo Efficacy Model (Refractory Chronic Cough) This Guinea pig model protocol is

based on the study that demonstrated near-complete cough suppression [1].

Animals: 5-9 Guinea pigs per dose group.

Dosing: Test article (e.g., Ifenprodil) or vehicle control administered via intraperitoneal (i.p.) injection.
Challenge: 30 minutes post-dosing, expose animals to an aerosolized citric acid challenge (e.g.,

0.1M for 10 min, followed after 5 min by 0.3M for 10 min).
Measurement: Manually or automatically count cumulative coughs and cough bouts during the

exposure and a subsequent washout period (e.g., 5 minutes).
Data Analysis: Compare median cough bouts and cough counts across dose groups using

appropriate statistical tests (e.g., ANOVA). Significant reductions (p<0.05) indicate efficacy [1].

2. Clinical Trial Design for Dose-Ranging (Refractory Chronic Cough) The SILINDA Phase 2b trial

provides a robust design template for clinical dose-finding [1].

Population: ~240 adults with Refractory Chronic Cough (RCC).

Design: Randomized, placebo-controlled, parallel-group (1:1:1:1).
Intervention Arms: Placebo, 40 mg TID, 80 mg TID, and 120 mg TID of Ifenprodil.
Treatment Duration: 12 weeks.
Primary Endpoint: Change from baseline in 24-hour cough frequency, measured using the VitaloJAK

cough monitoring system.
Key Secondary Endpoints: Patient-reported outcomes like Cough Severity Visual Analogue Scale

(CS-VAS) and Leicester Cough Questionnaire (LCQ) [1].

3. Bioanalytical Method for Plasma Quantification (RP-HPLC) This validated method is suitable for

pharmacokinetic studies in rodents [4].

Sample: Rat plasma.

Internal Standard: Dextromethorphan.
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Extraction: Liquid-liquid extraction with Acetonitrile (ACN).

Chromatography:
Column: Luna Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm).

Mobile Phase: Ammonium Formate (pH 2.5) : ACN (60:40, v/v).
Flow Rate: 1.0 mL/min.

Detection: UV at 220 nm.
Validation: The method is linear from 200-4000 ng/mL, with precision and accuracy meeting US FDA

guidelines [4].

Experimental Workflows and Pathways

The diagrams below illustrate the core concepts and experimental workflows for your ifenprodil research.

Ifenprodil's Mechanism and Therapeutic Outcomes

Preclinical In Vivo Study (Guinea Pig)

1. Animal Grouping & Dosing
(5-9 GPs/group, i.p. injection)

2. Citric Acid Challenge
(30 mins post-dose, aerosolized)

3. Data Collection
(Cumulative cough counts/bouts)

4. Data Analysis
(Dose-response, statistical significance)

Click to download full resolution via product page
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Preclinical In Vivo Efficacy Workflow

Clinical Dose-Ranging Trial (e.g., RCC)

Design & Randomization
(Placebo-controlled, 1:1:1:1)

Dosing Regimen
(e.g., 40, 80, 120 mg TID for 12 weeks)

Primary Endpoint Measurement
(24-hr cough frequency, VitaloJAK)

Secondary Endpoints
(CS-VAS, LCQ, safety)

Click to download full resolution via product page

Clinical Dose-Ranging Trial Workflow

Troubleshooting Common Experimental Issues

Unexpected cough response in animal models: Ensure citric acid concentration and aerosol
delivery are consistent. Verify that coughs are correctly distinguished from sneezes or augmented

breaths by an experienced observer [1].
High variability in clinical cough counts: Use a validated objective cough monitoring system like

VitaloJAK. Implement a placebo run-in period to minimize placebo response and establish a stable
baseline [1].

Analytical challenges in bioanalysis: For LC-MS/MS, use positive ion electrospray ionization and
monitor the transition m/z 326.2→308.1 for ifenprodil. For HPLC-UV, a phenyl-hexyl column provides

good separation [3] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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